phenyl (4-fluorophenoxy)acetate

• IUPAC Name: phenyl 2-(4-fluorophenoxy)acetate
• InChI: InChI=1S/C14H11FO3/c15-11-6-8-12(9-7-11)17-10-14(16)18-13-4-2-1-3-5-13/h1-9H,10H2
• InChI Key: HQCXBABQKYZWSH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)COC2=CC=C(C=C2)F
• Molecular Formula: C14H11FO3
• Molecular Weight: 246.23 g/mol

Description

Phenyl (4-fluorophenoxy)acetate, also known as 4-Fluorophenoxyacetic acid phenyl ester, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. This compound is a derivative of phenoxyacetic acid and contains a fluorine atom at the para position of the phenoxy ring.

Scientific Research Applications

Phenyl (4-fluorophenoxy)acetate has been used in several scientific research applications due to its ability to mimic the behavior of other compounds in the body. One of the most common applications is in the study of drug metabolism and pharmacokinetics. This compound has been used as a model substrate for enzymes such as cytochrome P450 and UDP-glucuronosyltransferases to investigate their catalytic properties and substrate specificity.

Mechanism of Action

The mechanism of action of phenyl (4-fluorophenoxy)acetate is not well understood, but it is believed to act as a prodrug that is metabolized by enzymes in the body to form active metabolites. These active metabolites can then interact with target proteins or enzymes in the body to produce a desired effect.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not been extensively studied, but some research studies have reported that this compound can induce hepatic microsomal enzymes and increase the activity of cytochrome P450. This effect can lead to changes in the metabolism of other compounds in the body and may have implications for drug interactions.

Advantages and Limitations for Lab Experiments

One of the main advantages of using phenyl (4-fluorophenoxy)acetate in lab experiments is its ability to mimic the behavior of other compounds in the body. This property makes it a useful tool for investigating the catalytic properties of enzymes and the metabolism of drugs. However, one limitation of using this compound is that its mechanism of action is not well understood, which may limit its potential applications in some research areas.

Future Directions

There are several future directions for research on phenyl (4-fluorophenoxy)acetate. One area of interest is in the development of new synthetic methods for this compound that can improve yields and purity. Another area of interest is in the investigation of its potential applications in drug discovery and development. Finally, more research is needed to understand the mechanism of action and biochemical and physiological effects of this compound, which may lead to new insights into its potential applications in research.

Synthesis Methods

The synthesis of phenyl (4-fluorophenoxy)acetate involves the reaction of 4-fluorophenol with chloroacetyl chloride in the presence of a base such as triethylamine. The resulting product is then reacted with phenol in the presence of a catalyst such as sulfuric acid to form the final ester product. This synthesis method has been reported in several research studies and has been optimized for high yields and purity.